N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide

Specification

• CAS No.: 894931-31-8
• Molecular Formula: C28H23N5O8
• Molecular Weight: 557.519
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[6,8-dioxo-7-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-[1,3]dioxolo[4,5-g]quinazolin-5-yl]acetamide
• Standard InChI: InChI=1S/C28H23N5O8/c1-37-17-8-9-19(21(10-17)38-2)29-24(34)13-32-20-12-23-22(39-15-40-23)11-18(20)27(35)33(28(32)36)14-25-30-26(31-41-25)16-6-4-3-5-7-16/h3-12H,13-15H2,1-2H3,(H,29,34)
• Standard InChI Key: BKQUVNMIJHTVNH-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=O)CN2C3=CC4=C(C=C3C(=O)N(C2=O)CC5=NC(=NO5)C6=CC=CC=C6)OCO4)OC

Introduction

N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide is a complex organic compound featuring a quinazoline core, which is often associated with various biological activities. This compound belongs to the class of heterocyclic compounds due to its multiple ring structures, including a quinazoline, oxadiazole, and dioxoloquinazoline moiety. Its intricate structure suggests potential applications in medicinal chemistry, particularly in the development of new therapeutic agents.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. These reactions often require careful control of conditions such as temperature and pH to optimize yields and purity. The synthesis process may involve the formation of intermediate compounds through various organic reactions involving oxadiazoles and quinazolines.

Biological Activities and Potential Applications

Preliminary studies suggest that N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide exhibits promising biological activities. Its structural components suggest potential interactions with various molecular targets such as enzymes and receptors, which could be beneficial in therapeutic applications, including anti-cancer treatments.

Potential Application	Rationale
Anti-cancer Agent	Interaction with biological targets
Other Therapeutic Areas	Modulation of biological pathways

Mechanism of Action